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Compound of Interest

Compound Name: DM1-SMe

Cat. No.: B10776139

Get Quote

For Immediate Implementation: This document provides essential safety and logistical

guidance for the proper handling and disposal of DM1-SMe, a potent maytansinoid microtubule

inhibitor. Adherence to these procedures is critical to ensure the safety of laboratory personnel

and to maintain compliance with environmental regulations. This information is intended for

researchers, scientists, and drug development professionals actively working with this

compound.

Chemical and Physical Properties of DM1-SMe
A comprehensive understanding of the chemical and physical properties of DM1-SMe is

fundamental to its safe handling and disposal. The following table summarizes key quantitative

data for this compound.
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Property Value Source(s)

CAS Number 138148-68-2 [1]

Molecular Formula C₃₆H₅₀ClN₃O₁₀S₂ [2]

Molecular Weight 784.4 g/mol [2]

Appearance Off-white to light yellow solid [3]

Solubility

DMSO: 100 mg/mL (127.49

mM) DMF: 16 mg/mL

DMF:PBS (pH 7.2) (1:5): 0.16

mg/mL

[1][3]

Storage Temperature -20°C (long-term) [4]

Stability ≥ 4 years when stored at -20°C [1]

Step-by-Step Disposal Protocol for DM1-SMe
The following protocol outlines the mandatory steps for the safe disposal of DM1-SMe and all

contaminated materials. This procedure is designed to minimize exposure and prevent

environmental contamination.

Personal Protective Equipment (PPE)
Prior to handling DM1-SMe for any purpose, including disposal, all personnel must be

equipped with the following PPE:

Gloves: Two pairs of nitrile gloves.

Lab Coat: A disposable, fluid-resistant lab coat.

Eye Protection: Safety glasses with side shields or goggles.

Respiratory Protection: A fit-tested N95 respirator or higher, particularly when handling the

solid form of the compound.

Waste Segregation and Collection
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All materials that have come into contact with DM1-SMe must be treated as hazardous waste.

This includes, but is not limited to:

Unused or expired DM1-SMe: Both in solid form and in solution.

Contaminated Labware: Pipette tips, centrifuge tubes, vials, and any other disposable

labware.

Contaminated PPE: Gloves, disposable lab coats, and any other contaminated protective

gear.

Spill Cleanup Materials: Absorbent pads, wipes, and any other materials used to clean a

DM1-SMe spill.

Procedure:

Designated Waste Container: All DM1-SMe waste must be collected in a dedicated, clearly

labeled, leak-proof, and puncture-resistant hazardous waste container. The container must

be marked with "Hazardous Waste," "Cytotoxic," and the chemical name "DM1-SMe."

Solid Waste: Carefully place all solid waste, including contaminated PPE and labware, into

the designated hazardous waste container.

Liquid Waste:

Aspirate or carefully pour liquid waste containing DM1-SMe into a sealable, chemical-

resistant container.

This container must also be clearly labeled as "Hazardous Waste," "Cytotoxic," and "DM1-
SMe."

Do not mix DM1-SMe waste with other chemical waste streams unless explicitly approved

by your institution's Environmental Health and Safety (EHS) department.

Decontamination of Work Surfaces
Following the completion of any work with DM1-SMe and the initial disposal of contaminated

materials, all work surfaces must be thoroughly decontaminated.
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Procedure:

Initial Wipe: Using absorbent pads soaked in 70% ethanol or a freshly prepared 10% bleach

solution, wipe down all potentially contaminated surfaces.

Second Wipe: Follow with a second wipe using a clean absorbent pad soaked in sterile,

deionized water to remove any residual cleaning agents.

Disposal of Wipes: All wipes and absorbent pads used for decontamination must be

disposed of as hazardous waste in the designated DM1-SMe waste container.

Final Disposal
The final disposal of DM1-SMe hazardous waste must be conducted through your institution's

certified hazardous waste management program.

Procedure:

Secure Storage: Securely seal the hazardous waste container and store it in a designated,

secure area until it is collected by the EHS department or a licensed hazardous waste

disposal vendor.

Documentation: Complete all required hazardous waste disposal forms as per your

institution's protocols.

Professional Disposal: The standard and required method for the final disposal of cytotoxic

waste is incineration at a licensed hazardous waste facility.

DM1-SMe Disposal Workflow
The following diagram illustrates the logical flow of the DM1-SMe disposal process, from the

point of waste generation to its final disposition.
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Caption: Workflow for the safe disposal of DM1-SMe.

Disclaimer: This document provides general guidance. Researchers must always consult and

adhere to their institution's specific safety and waste disposal protocols and comply with all

local, state, and federal regulations. In case of a spill or exposure, follow your institution's

emergency procedures immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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